Cas no 1224944-45-9 (Methyl 5-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate)

• Product Name: Methyl 5-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate
• CAS No: 1224944-45-9
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• CID: 1029705
• PubChem ID: 136013161
• Update Time: 2025-05-23

Methyl 5-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate
• methyl 5-oxo-1H-pyrazolo[1,5-a]pyrimidine-3-carboxylate
• Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 4,5-dihydro-5-oxo-, methyl ester
• Methyl 5-oxo-1,5-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylate
• SCHEMBL405059
• 1224944-45-9
• DTXSID90728726
• QCTSIBHHYAEQFW-UHFFFAOYSA-N
• methyl 5-oxo-4H-pyrazolo[1,5-a]pyrimidine-3-carboxylate
• Methyl 4,5-dihydro-5-oxopyrazolo[1,5-a]pyrimidine-3-carboxylate
• methyl 5-oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylate
• G66639
• DB-431222

• Inchi： 1S/C8H7N3O3/c1-14-8(13)5-4-9-11-3-2-6(12)10-7(5)11/h2-4H,1H3,(H,10,12)
• InChI Key： QCTSIBHHYAEQFW-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NN2C=CC(NC2=1)=O)=O

Computed Properties

• Exact Mass: 193.04874109g/mol
• Monoisotopic Mass: 193.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 73.2Ų

Additional information on Methyl 5-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate

Methyl 5-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate

Methyl 5-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS No. 1224944-45-9) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are heterocyclic aromatic compounds with a fused pyrazole and pyrimidine ring system. The presence of a methyl ester group at the 3-position and a hydroxyl group at the 5-position introduces unique chemical and biological properties to this molecule.

The synthesis of Methyl 5-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate has been explored through various methodologies, including microwave-assisted synthesis and traditional heating techniques. Recent studies have demonstrated that microwave-assisted synthesis can significantly reduce reaction times while maintaining high yields. This approach has been particularly useful in the preparation of similar heterocyclic compounds, highlighting the versatility of this compound in organic synthesis.

One of the most notable applications of Methyl 5-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate is in the field of drug discovery. The compound has been investigated as a potential lead for anti-cancer agents due to its ability to inhibit specific kinase enzymes involved in cell proliferation and survival. Recent research has shown that this compound exhibits selective cytotoxicity against various cancer cell lines, making it a promising candidate for further preclinical studies.

In addition to its pharmacological applications, Methyl 5-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate has also been studied for its potential use in agrochemicals. The compound's ability to inhibit plant pathogenic enzymes suggests its potential as a fungicide or herbicide. However, further research is required to evaluate its efficacy and safety in agricultural settings.

The chemical stability of Methyl 5-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate has been a topic of recent interest. Studies have shown that the compound is stable under neutral and mildly acidic conditions but undergoes hydrolysis under strongly basic conditions. This information is crucial for determining its shelf life and storage requirements.

From an environmental perspective, the biodegradability and ecotoxicity of Methyl 5-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate have been assessed in several studies. Results indicate that the compound exhibits low toxicity towards aquatic organisms, suggesting that it may have minimal environmental impact if used appropriately.

In conclusion, Methyl 5-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS No. 1224944-45-9) is a versatile compound with promising applications in pharmacology and agriculture. Its unique chemical properties and biological activity make it an attractive target for further research and development. As new studies continue to emerge, this compound is expected to play an increasingly important role in the advancement of science and technology.